Cas no 179911-73-0 (2-Pyridinecarbonylisocyanate (9CI))

179911-73-0 structure
Product name:2-Pyridinecarbonylisocyanate (9CI)
2-Pyridinecarbonylisocyanate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarbonylisocyanate (9CI)
- pyridine-2-carbonyl isocyanate
- 2-Pyridinecarbonylisocyanate(9CI)
- 179911-73-0
- DTXSID10570042
- AKOS023252489
-
- Inchi: InChI=1S/C7H4N2O2/c10-5-9-7(11)6-3-1-2-4-8-6/h1-4H
- InChI Key: DHCSEDVCGYEIDB-UHFFFAOYSA-N
- SMILES: N1C=CC=CC=1C(N=C=O)=O
Computed Properties
- Exact Mass: 148.02732
- Monoisotopic Mass: 148.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.39
2-Pyridinecarbonylisocyanate (9CI) Related Literature
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
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Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
179911-73-0 (2-Pyridinecarbonylisocyanate (9CI)) Related Products
- 39627-98-0(2',6'-Picolinoxylidide)
- 1452-77-3(Picolinamide)
- 937648-82-3(3-METHYLPICOLINAMIDE)
- 1452-63-7(2-Pyridinecarbohydrazide)
- 887579-43-3(4-Formyl-2-pyridinemethylamine)
- 5112-36-7(Pyridine 2,6-dicarboxylicdihydrazide)
- 39639-98-0(1-(pyridine-2-carbonyl)piperazine)
- 4664-00-0(Quinolinimide)
- 50608-99-6(3-Aminopyridine-2-carboxamide)
- 145255-19-2(5-Aminopyridine-2-carboxamide)
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